5(6)-Carboxy-2',7'-dichlorofluorescein 3',6'-Diacetate
5(6)-Carboxy-2',7'-dichlorofluorescein 3',6'-Diacetate
Amine-reactive, fluorogenic, non-selective esterase substrate. Hydrolyses to DFCA fluorophore intracellularly. Labels intact cells. 2,7-Dichlorofluorescein derivative and DCFDA N-succinimidyl ester precursor.
5-Carboxy-2’,7’-dichlorofluorescein diacetate is an oxidant-sensitive and cell-permeable fluorescent probe. Base hydrolysis of the ester bonds by intracellular esterases releases the acetate groups and the resulting compound, 5-carboxy-2’,7’,-dichlorofluorescein, is oxidized by reactive oxygen species (ROS) and nitric oxide (NO) and displays excitation/emission maxima of 504 and 530 nm, respectively, which can be quantified as a measure of oxidant production.
5-Carboxy-2’,7’-dichlorofluorescein diacetate is an oxidant-sensitive and cell-permeable fluorescent probe. Base hydrolysis of the ester bonds by intracellular esterases releases the acetate groups and the resulting compound, 5-carboxy-2’,7’,-dichlorofluorescein, is oxidized by reactive oxygen species (ROS) and nitric oxide (NO) and displays excitation/emission maxima of 504 and 530 nm, respectively, which can be quantified as a measure of oxidant production.
Brand Name:
Vulcanchem
CAS No.:
127770-45-0
VCID:
VC0130484
InChI:
InChI=1S/C24H14Cl2O7.C2H4O2/c1-11(27)30-21-9-19-15(7-17(21)25)24(14-6-4-3-5-13(14)23(29)33-24)16-8-18(26)22(31-12(2)28)10-20(16)32-19;1-2(3)4/h3-10H,1-2H3;1H3,(H,3,4)
SMILES:
CC(=O)O.CC(=O)OC1=C(C=C2C(=C1)OC3=CC(=C(C=C3C24C5=CC=CC=C5C(=O)O4)Cl)OC(=O)C)Cl
Molecular Formula:
C26H18Cl2O9
Molecular Weight:
545.321
5(6)-Carboxy-2',7'-dichlorofluorescein 3',6'-Diacetate
CAS No.: 127770-45-0
Cat. No.: VC0130484
Molecular Formula: C26H18Cl2O9
Molecular Weight: 545.321
* For research use only. Not for human or veterinary use.
Specification
| Description | Amine-reactive, fluorogenic, non-selective esterase substrate. Hydrolyses to DFCA fluorophore intracellularly. Labels intact cells. 2,7-Dichlorofluorescein derivative and DCFDA N-succinimidyl ester precursor. 5-Carboxy-2’,7’-dichlorofluorescein diacetate is an oxidant-sensitive and cell-permeable fluorescent probe. Base hydrolysis of the ester bonds by intracellular esterases releases the acetate groups and the resulting compound, 5-carboxy-2’,7’,-dichlorofluorescein, is oxidized by reactive oxygen species (ROS) and nitric oxide (NO) and displays excitation/emission maxima of 504 and 530 nm, respectively, which can be quantified as a measure of oxidant production. |
|---|---|
| CAS No. | 127770-45-0 |
| Molecular Formula | C26H18Cl2O9 |
| Molecular Weight | 545.321 |
| IUPAC Name | acetic acid;(6/'-acetyloxy-2/',7/'-dichloro-3-oxospiro[2-benzofuran-1,9/'-xanthene]-3/'-yl) acetate |
| Standard InChI | InChI=1S/C24H14Cl2O7.C2H4O2/c1-11(27)30-21-9-19-15(7-17(21)25)24(14-6-4-3-5-13(14)23(29)33-24)16-8-18(26)22(31-12(2)28)10-20(16)32-19;1-2(3)4/h3-10H,1-2H3;1H3,(H,3,4) |
| Standard InChI Key | CBUKZVAKWALPOA-UHFFFAOYSA-N |
| SMILES | CC(=O)O.CC(=O)OC1=C(C=C2C(=C1)OC3=CC(=C(C=C3C24C5=CC=CC=C5C(=O)O4)Cl)OC(=O)C)Cl |
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